Cas no 1260994-12-4 (N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1260994-12-4
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5403245
• Update Time: 2025-07-09

N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C22H21N5O3/c1-3-7-19-24-25-21-22(30)26(17-10-4-5-11-18(17)27(19)21)13-20(29)23-16-9-6-8-15(12-16)14(2)28/h4-6,8-12H,3,7,13H2,1-2H3,(H,23,29)
• InChI Key： IFUJHPFZLPGFMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

Additional information on N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Comprehensive Analysis of N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS 1260994-12-4)

The compound N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS 1260994-12-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolo[4,3-a]quinoxaline core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and personalized medicine. N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide aligns with this trend, as its quinoxaline and triazole moieties are known to exhibit diverse pharmacological activities. These include anti-inflammatory, antimicrobial, and anticancer properties, making it a subject of intense study in preclinical research.

The synthesis of CAS 1260994-12-4 involves multi-step organic reactions, often starting from readily available precursors like quinoxaline derivatives and acetylphenyl intermediates. Modern synthetic techniques, such as microwave-assisted synthesis and green chemistry approaches, have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on sustainable chemistry practices, a hot topic in the scientific community.

One of the most frequently searched questions regarding this compound is its mechanism of action. Preliminary studies suggest that N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide may interact with enzymes or receptors involved in cellular signaling pathways. This hypothesis is supported by molecular docking studies, which highlight its potential binding affinity for specific protein targets. Such insights are crucial for researchers exploring its applications in drug development.

Another area of interest is the compound's physicochemical properties. Its solubility, stability, and bioavailability are critical factors determining its suitability for therapeutic use. Recent publications have investigated these aspects, employing advanced analytical techniques like HPLC and mass spectrometry. Understanding these properties is essential for formulating N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide into viable drug candidates.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS 1260994-12-4. Machine learning models are being used to predict its bioactivity and optimize its structure for enhanced efficacy. This intersection of computational chemistry and experimental validation represents a cutting-edge approach to modern pharmacology, addressing the need for faster and more efficient drug development cycles.

In conclusion, N-(3-acetylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide stands out as a compound with immense potential in biomedical research. Its unique chemical architecture, combined with the growing body of scientific evidence supporting its bioactivity, makes it a focal point for future studies. As research progresses, this molecule could pave the way for innovative therapies addressing unmet medical needs.